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Compound of Interest

Compound Name: cis-3-Decene

Cat. No.: B091391

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to laboratory safety and environmental
responsibility. This guide provides essential safety and logistical information for the proper
disposal of cis-3-Decene, a flammable, unsaturated aliphatic hydrocarbon. While a specific
Safety Data Sheet (SDS) for cis-3-Decene is not readily available in public databases, its
general chemical properties and information on similar flammable liquids provide a strong basis
for safe disposal protocols.

Physicochemical and Hazard Properties

Understanding the properties of cis-3-Decene is the first step in ensuring its safe handling. The
following table summarizes available data for cis-3-Decene and includes data for its isomer,
cis-5-Decene, for a more complete hazard profile.
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cis-5-Decene (Isomer for

Property cis-3-Decene
Hazard Reference)
Chemical Formula C1oH20[1][2][3] CioHzo0
Molecular Weight 140.27 g/mol [1][4] 140.27 g/mol
Physical State Liquid (at standard conditions) Liquid
Boiling Point 166.82°C (estimate)[5] Not specified
Density 0.7631 g/cm? (estimate)[5] Not specified
Flash Point Data not available Flammable Liguid Category 3

(H226)[6]

Primary Hazards

Assumed to be a flammable

liquid.

Flammable liquid and vapor.[6]
May be fatal if swallowed and
enters airways (Aspiration
Hazard, H304).[6]

Note: Since specific hazard data for cis-3-Decene is limited, it is crucial to treat it with the

same precautions as its isomers, such as cis-5-Decene, which are classified as flammable

liquids and aspiration hazards.[6]

Experimental Protocol: Standard Disposal

Procedure for Flammable Liquids

The following is a step-by-step guide for the safe disposal of cis-3-Decene, based on

established procedures for flammable, non-halogenated organic waste.[7][8][9]

Personnel Protective Equipment (PPE):

o Flame-resistant lab coat

o Chemical safety goggles

o Appropriate chemical-resistant gloves (e.g., nitrile)

Materials:
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o Designated hazardous waste container (glass or polyethylene) with a screw cap.[8]
o Waste label

e Fume hood

Procedure:

e Segregation:

o Ensure that cis-3-Decene waste is not mixed with other waste types, particularly
oxidizers, corrosives, or halogenated solvents.[9]

o Collect cis-3-Decene waste in a dedicated, properly labeled container.[8][10]
o Container Labeling:

o Immediately label the waste container with the words "Hazardous Waste," "Flammable,"
and the full chemical name, "cis-3-Decene."[8][10]

o List all constituents if it is a mixed waste stream.
o Waste Accumulation:

o All handling and transfer of cis-3-Decene waste should be conducted within a certified
chemical fume hood to minimize inhalation exposure and prevent the accumulation of
flammable vapors.[7]

o Keep the waste container tightly sealed when not in use.[8]

o Store the waste container in a designated, well-ventilated, and cool area, away from
sources of ignition such as heat, sparks, or open flames.[6]

o Itis best practice to store flammable liquid waste in a certified flammable storage cabinet.

e Disposal Request:
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o Once the waste container is nearly full (no more than 90% capacity to allow for vapor
expansion), or on a regular schedule, arrange for disposal through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
company.[8][9]

o Never pour cis-3-Decene down the drain or dispose of it in regular trash.[8][10][11]

e Contaminated Materials:

o Any materials, such as pipette tips, gloves, or absorbent pads, that come into contact with
cis-3-Decene should be considered hazardous waste and disposed of accordingly in a
sealed, labeled container.[7]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and operational flow for the proper
disposal of cis-3-Decene.
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cis-3-Decene Disposal Workflow
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Caption: Logical workflow for the safe disposal of cis-3-Decene.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of cis-3-Decene, protecting both themselves and the environment. Always consult
your institution's specific chemical hygiene plan and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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